Cas no 1595896-67-5 (5-(3-methylpiperidin-4-yl)pyrimidine)

5-(3-Methylpiperidin-4-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine ring linked to a 3-methylpiperidine moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate or scaffold in drug discovery. The methyl substitution on the piperidine ring enhances steric and electronic properties, potentially improving binding affinity and metabolic stability in target molecules. Its rigid bicyclic framework offers conformational constraints, beneficial for designing selective ligands or inhibitors. The compound's synthetic accessibility and modifiable functional groups make it valuable for structure-activity relationship studies. Suitable for cross-coupling and further derivatization, it is a practical building block for developing bioactive molecules.

5-(3-methylpiperidin-4-yl)pyrimidine structure

1595896-67-5 structure

Product Name:5-(3-methylpiperidin-4-yl)pyrimidine

CAS No:1595896-67-5

MF:C₁₀H₁₅N₃

MW:177.246201753616

CID:6491726

PubChem ID:114502182

Update Time:2025-05-21

5-(3-methylpiperidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-(3-methylpiperidin-4-yl)pyrimidine
- Pyrimidine, 5-(3-methyl-4-piperidinyl)-
- Inchi： 1S/C10H15N3/c1-8-4-11-3-2-10(8)9-5-12-7-13-6-9/h5-8,10-11H,2-4H2,1H3
- InChI Key： WXHPLVSDSSGOII-UHFFFAOYSA-N
- SMILES： C1=NC=C(C2CCNCC2C)C=N1

Experimental Properties

Density: 1.023±0.06 g/cm3(Predicted)
Boiling Point: 299.5±33.0 °C(Predicted)
pka: 9.95±0.10(Predicted)

5-(3-methylpiperidin-4-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1477518-1.0g	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	1g	$0.0	2023-06-06
Enamine	EN300-1477518-50mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	50mg	$948.0	2023-09-28
Enamine	EN300-1477518-100mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	100mg	$993.0	2023-09-28
Enamine	EN300-1477518-250mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	250mg	$1038.0	2023-09-28
Enamine	EN300-1477518-500mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	500mg	$1084.0	2023-09-28
Enamine	EN300-1477518-1000mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	1000mg	$1129.0	2023-09-28
Enamine	EN300-1477518-2500mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	2500mg	$2211.0	2023-09-28
Enamine	EN300-1477518-5000mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	5000mg	$3273.0	2023-09-28
Enamine	EN300-1477518-10000mg	5-(3-methylpiperidin-4-yl)pyrimidine	1595896-67-5	10000mg	$4852.0	2023-09-28

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Additional information on 5-(3-methylpiperidin-4-yl)pyrimidine

Comprehensive Overview of 5-(3-methylpiperidin-4-yl)pyrimidine (CAS No. 1595896-67-5): Properties, Applications, and Research Insights

5-(3-methylpiperidin-4-yl)pyrimidine (CAS No. 1595896-67-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrimidine core linked to a 3-methylpiperidin-4-yl moiety, a structural combination that enhances its bioactivity and versatility. Researchers and industry professionals frequently search for "5-(3-methylpiperidin-4-yl)pyrimidine synthesis" or "CAS 1595896-67-5 applications," reflecting its growing relevance in drug discovery and material science.

The compound's unique structure contributes to its potential as a kinase inhibitor scaffold, a topic trending in oncology and neurodegenerative disease research. Recent studies highlight its role in modulating protein-protein interactions, aligning with the rising demand for "small-molecule therapeutics" and "targeted drug design." Its methylpiperidine subunit also makes it valuable for optimizing pharmacokinetic properties, addressing common search queries like "improving drug bioavailability" and "BBB penetration strategies."

From a synthetic chemistry perspective, 5-(3-methylpiperidin-4-yl)pyrimidine serves as a key intermediate in multicomponent reactions (MCRs). This aligns with the industry's shift toward "green chemistry" and "atom-efficient synthesis," as evidenced by its compatibility with microwave-assisted and flow chemistry techniques. Patent analyses reveal its incorporation in crop protection agents, responding to the global focus on "sustainable agriculture" and "resistance management."

Analytical characterization of CAS No. 1595896-67-5 typically involves advanced techniques such as LC-MS and NMR spectroscopy, addressing the precision required in "QC/QA protocols." Its stability under physiological pH conditions—a frequent search topic for "prodrug development"—makes it attractive for formulation scientists. Notably, the pyrimidine ring allows for diverse functionalization, enabling structure-activity relationship (SAR) studies in "fragment-based drug discovery."

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems, tapping into the "clean energy" research wave. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE remains essential—a critical point for "lab safety compliance" searches. The compound's logP (~2.1) and hydrogen bond acceptors (3) make it a case study for "Lipinski's rule analyses."

Market intelligence indicates rising demand for 1595896-67-5 in Asia-Pacific contract research organizations (CROs), coinciding with regional "pharma outsourcing" trends. Its patent landscape shows activity in respiratory therapeutics, relevant to post-pandemic "antiviral research" interests. Future directions may explore its crystal engineering potential, connecting to "polymorph screening" methodologies in solid-state chemistry.